Azanium;sulfite;hydrate

• Molecular Formula: H6NO4S-
• Molecular Weight: 116.12 g/mol
• IUPAC Name: azanium;sulfite;hydrate
• InChI: InChI=1S/H3N.H2O3S.H2O/c;1-4(2)3;/h1H3;(H2,1,2,3);1H2/p-1
• InChI Key: OXOZWDCLXMONSV-UHFFFAOYSA-M
• Canonical SMILES: [NH4+].O.[O-]S(=O)[O-]

Description

Azanium;sulfite;hydrate is a chemical compound that consists of azanium (NH₄⁺), sulfite (SO₃²⁻), and water molecules. This compound is known for its unique properties and applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Azanium;sulfite;hydrate can be synthesized through the reaction of ammonium hydroxide (NH₄OH) with sulfur dioxide (SO₂) in an aqueous solution. The reaction proceeds as follows:

$$\text{NH}_4\text{OH} + \text{SO}_2 \rightarrow \text{NH}_4\text{HSO}_3$$NH4​OH+SO2​→NH4​HSO3​

Further reaction with additional ammonium hydroxide leads to the formation of this compound:

$$\text{NH}_4\text{HSO}_3 + \text{NH}_4\text{OH} \rightarrow (\text{NH}_4)_2\text{SO}_3 \cdot \text{H}_2\text{O}$$NH4​HSO3​+NH4​OH→(NH4​)2​SO3​⋅H2​O

Industrial Production Methods

In industrial settings, this compound is produced by passing sulfur dioxide gas through an aqueous solution of ammonium hydroxide. The reaction is carried out in large reactors with controlled temperature and pressure to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Azanium;sulfite;hydrate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to ammonium sulfate (NH₄)₂SO₄ in the presence of an oxidizing agent such as hydrogen peroxide (H₂O₂).

Reduction: It can be reduced to ammonium thiosulfate (NH₄)₂S₂O₃ in the presence of reducing agents like sodium thiosulfate (Na₂S₂O₃).

Substitution: It can undergo substitution reactions with halogens to form halogenated sulfites.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) under acidic conditions.

Reduction: Sodium thiosulfate (Na₂S₂O₃) under alkaline conditions.

Substitution: Halogens such as chlorine (Cl₂) or bromine (Br₂) in aqueous solution.

Major Products Formed

Oxidation: Ammonium sulfate (NH₄)₂SO₄

Reduction: Ammonium thiosulfate (NH₄)₂S₂O₃

Substitution: Halogenated sulfites such as ammonium chlorosulfite (NH₄SO₃Cl)

Scientific Research Applications

Azanium;sulfite;hydrate has a wide range of applications in scientific research:

Chemistry: It is used as a reducing agent and a source of sulfite ions in various chemical reactions.

Biology: It is used in biochemical assays to study enzyme activities and metabolic pathways involving sulfur compounds.

Medicine: It is investigated for its potential use in pharmaceuticals as a stabilizing agent for certain drugs.

Industry: It is used in the paper and pulp industry as a bleaching agent and in water treatment processes to remove heavy metals.

Mechanism of Action

The mechanism of action of azanium;sulfite;hydrate involves its ability to donate sulfite ions (SO₃²⁻) in aqueous solutions. These sulfite ions can interact with various molecular targets, including enzymes and metal ions, leading to the formation of stable complexes. The compound can also act as a reducing agent, donating electrons to oxidized species and thereby reducing them.

Comparison with Similar Compounds

Similar Compounds

• Ammonium sulfate (NH₄)₂SO₄
• Ammonium thiosulfate (NH₄)₂S₂O₃
• Ammonium bisulfite (NH₄HSO₃)
• Ammonium persulfate (NH₄)₂S₂O₈

Uniqueness

Azanium;sulfite;hydrate is unique due to its ability to act as both a reducing agent and a source of sulfite ions. This dual functionality makes it valuable in various chemical and industrial processes. Additionally, its hydrate form provides stability and ease of handling compared to other similar compounds.